Cas no 1507251-21-9 (2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid)

• Product Name: 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid
• CAS No: 1507251-21-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5806339
• PubChem ID: 81008370
• Update Time: 2025-05-26

2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid
• AKOS019577395
• 1507251-21-9
• EN300-1855447

• Inchi： 1S/C9H14N2O2/c1-7(9(12)13)3-4-8-10-5-6-11(8)2/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： FQYIXDLKFANGRT-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid

Introduction to 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid (CAS No: 1507251-21-9)

2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid, identified by its CAS number 1507251-21-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the second position and an imidazole ring linked to a butanoic acid moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid have been extensively studied to understand its role in various biochemical pathways. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods, making it more accessible for research purposes. The compound's ability to interact with biological targets has opened up new avenues for therapeutic intervention, particularly in areas such as inflammation, pain management, and neurodegenerative diseases.

In the realm of drug discovery, 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its imidazole ring can serve as a scaffold for further functionalization, allowing researchers to design novel compounds with enhanced pharmacological properties. Additionally, the butanoic acid moiety provides a site for modifications that can influence solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding. For instance, research has shown that compounds similar to 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid can interact with specific enzymes involved in metabolic pathways, potentially leading to the development of new treatments for metabolic disorders. Furthermore, the compound's ability to cross the blood-brain barrier has made it a candidate for investigating its effects on central nervous system disorders.

The pharmacokinetic properties of 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid have also been a focus of interest. Studies have demonstrated that modifications to the molecular structure can significantly impact how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing drug formulations and ensuring therapeutic efficacy. Advanced computational methods have been employed to predict these properties, thereby accelerating the drug discovery process.

In conclusion, 2-methyl-4-(1-methyl-1H-imidazol-2-yl)butanoic acid represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to explore its applications in various therapeutic areas, with a particular focus on developing novel treatments for complex diseases. As research progresses, this compound is expected to play a significant role in shaping future medical interventions.